N-cyclohexyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide

• IUPAC Name: N-cyclohexyl-3-[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C27H35N5O3S/c33-23(28-18-9-3-1-4-10-18)16-15-22-26(35)32-25(30-22)20-13-7-8-14-21(20)31-27(32)36-17-24(34)29-19-11-5-2-6-12-19/h7-8,13-14,18-19,22H,1-6,9-12,15-17H2,(H,28,33)(H,29,34)
• InChI Key: GINJWFPNPANQKW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5CCCCC5
• Molecular Formula: C27H35N5O3S
• Molecular Weight: 509.7 g/mol
• CAS No.: 1045020-72-1

Description

N-cyclohexyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide is a useful research compound. Its molecular formula is C27H35N5O3S and its molecular weight is 509.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity : Research on derivatives of similar structures has revealed their potential in synthesizing new compounds with significant anti-monoamine oxidase and antitumor activities. For instance, the synthesis of 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones through reactions with halides has led to compounds exhibiting high biological activity. This underscores the utility of such chemical frameworks in developing therapeutic agents (Markosyan et al., 2015).

Photoredox Catalysis : The compound’s structural analogs have been used in photocatalytic oxidative/reductive cyclization reactions, highlighting a novel strategy for synthesizing sulfonated quinazolinones. This demonstrates the compound's relevance in synthetic organic chemistry, particularly in light of efficient, mild condition methodologies (Qian et al., 2017).

Antibacterial and Antifungal Activity : Some derivatives of related chemical structures have shown promising antibacterial and antifungal activities. The synthesis of substituted 5-phenyltriazolylquinazolinylamino nicotinic acid esters, for example, has led to compounds with excellent growth inhibition activity, comparable to commercial standards like penicillin-G and streptomycin. This illustrates the compound's potential as a basis for developing new antimicrobial agents (Mood et al., 2022).

Copper-Catalyzed Synthesis : The copper-catalyzed C–N coupling and cyclization of similar compounds result in the formation of benzo[4,5]imidazo[1,2-c]pyrimidin-1-amines and their analogs. This method represents a valuable approach in heterocyclic chemistry for constructing complex and biologically relevant structures, further emphasizing the importance of such compounds in medicinal chemistry (Dao et al., 2017).